3,4-Dinitrotoluene

• CAS No.: 610-39-9
• Product Name: 3,4-Dinitrotoluene
• Molecular Formula: C7H6N2O4; C6H3CH3(NO2)2; C7H6N2O4
• Molecular Weight: 182.13 g/mol
• IUPAC Name: 4-methyl-1,2-dinitrobenzene
• Standard InChI: InChI=1S/C7H6N2O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3
• Standard InChIKey: INYDMNPNDHRJQJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 284.0 °C; 336.9 °C /extrapolated/
• Colorform: Yellow needles from carbon disulfide; ... Red solid
• Density: 1.2594 at 231.8 °F (USCG, 1999); 1.2594 g/cu cm at 111 °C; Relative density (water = 1): 1.26 (liquid)
• Flash Point: 404 °F (est.) (USCG, 1999); 404 °F (Closed cup); 207 °C c.c.
• Melting Point: 141.8 °F (USCG, 1999); 58.3 °C; 58.0 °C; 58 °C
• Physical Description: 3,4-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water . (USCG, 1999); YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 3,4-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water . (USCG, 1999); 3,4-dinitrotoluene is a dinitrotoluene in which the methyl group is meta to one of the nitro groups and para to the other. A uellow crystalline compound that is virtually insoluble in water but dissolves in most organic solvents. It has a role as an explosive.
• Solubility: 5.49e-04 M; Soluble in ethanol and carbon disulfide; slightly soluble in chloroform; In water, 179 mg/L at 25 °C; Solubility in water: very poo
• Synonyms: 1,2-Dinitro4-methylbenzene;3,4-dinitro-toluen;3,4-DNT;4-methyl-1,2-dinitro-benzen;4-Methyl-1,2-dinitrobenzene;benzene,1-methyl-3,4-dinitro-;Benzene,4-methyl-1,2-dinitro-;Toluene, 3,4-dinitro-
• Vapor Density: 6.28 (Air = 1); Relative vapor density (air = 1): 6.28
• Vapor Pressure: 3.50X10-4 mm Hg at 25 °C /extrapolated/
• Reference: 1: Sorenson DR, Brabec M. The response of adult rat sertoli cells, immortalized; by a temperature-sensitive mutant of SV40, to 1,2-dinitrobenzene,; 1,3-dinitrobenzene, 2,4-dinitrotoluene, 3,4-dinitrotoluene, and cadmium. Cell; Biol Toxicol. 2003 Apr;19(2):107-19. PubMed PMID: 12776928.
• PubChem Compound: 11883
• Last Modified: Nov 11 2021